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Introduction

Baxdrostat (formerly RO6836191 and CIN-107) is a potent and highly selective inhibitor of
aldosterone synthase (encoded by the CYP11B2 gene).[1][2][3] This novel therapeutic agent is
under development for conditions associated with elevated aldosterone levels, such as
resistant hypertension and primary aldosteronism.[1][2] The selectivity of Baxdrostat for
aldosterone synthase over 11[3-hydroxylase (encoded by the CYP11B1 gene), the enzyme
responsible for the final step in cortisol synthesis, is a key feature designed to minimize off-
target hormonal side effects. This technical guide provides a comprehensive overview of the
preclinical studies of Baxdrostat in animal models, focusing on its pharmacodynamics,
pharmacokinetics, and safety profile.

Mechanism of Action and In Vitro Selectivity

Baxdrostat competitively inhibits aldosterone synthase, the enzyme that catalyzes the
conversion of 11-deoxycorticosterone to aldosterone in the adrenal gland. Due to the high
degree of homology (93%) between aldosterone synthase (CYP11B2) and 113-hydroxylase
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(CYP11B1), achieving selectivity has been a significant challenge in the development of
aldosterone synthase inhibitors. In vitro studies using cell lines expressing recombinant human
or cynomolgus monkey enzymes have demonstrated that Baxdrostat is a potent and highly
selective inhibitor of aldosterone synthase.

Table 1: In Vitro Inhibitory Activity and Selectivity of Baxdrostat

Selectivity Ratio

Enzyme Target Species Ki (nmol/L) (CYP11B1 Ki /
CYP11B2 Ki)
Aldosterone Synthase
Human 13 >100-fold
(CYP11B2)
11p-hydroxylase
By Y Human >1300
(CYP11B1)
Aldosterone Synthase
Cynomolgus Monkey Not Reported 800-fold

(CYP11B2)

11B-hydroxylase

Cynomolgus Monkey Not Reported
(CYP11B1)

Signaling Pathway of Aldosterone Synthesis Inhibition

The following diagram illustrates the mechanism of action of Baxdrostat in the adrenal cortex.

Caption: Mechanism of Baxdrostat in inhibiting aldosterone synthesis.

Preclinical Pharmacodynamics in Cynomolgus
Monkeys

Studies in cynomolgus monkeys have been instrumental in characterizing the in vivo effects of
Baxdrostat.

Single-Dose Study with ACTH Challenge

In a key experiment, cynomolgus monkeys were administered a single oral dose of Baxdrostat
followed by a synthetic adrenocorticotropic hormone (ACTH) challenge to stimulate
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steroidogenesis. This study aimed to assess the in vivo efficacy and selectivity of Baxdrostat.
Experimental Protocol: Single-Dose Pharmacodynamics in Cynomolgus Monkeys
e Animal Model: Cynomolgus monkeys.

e Housing and Acclimatization: Animals were housed under standard conditions with a 12-hour
light/dark cycle and access to food and water ad libitum. A period of acclimatization was
allowed before the study commencement.

o Drug Administration: Baxdrostat was administered orally as a single dose.

o ACTH Challenge: A synthetic ACTH (tetracosactide) was administered to stimulate the
adrenal glands.

e Dose Groups: Various doses of Baxdrostat were tested, ranging from 0.035 mg/kg to 30
mg/kg.

e Blood Sampling: Blood samples were collected at multiple time points to measure plasma
concentrations of aldosterone, cortisol, and their precursors.

o Analytical Methods: Hormone levels were quantified using validated analytical methods,
likely liquid chromatography-mass spectrometry (LC-MS/MS).

Table 2: Effect of a Single Oral Dose of Baxdrostat on Aldosterone and Cortisol Levels in
ACTH-Challenged Cynomolgus Monkeys

Baxdrostat Dose (mg/kg) Aldosterone Reduction (%) Cortisol Levels
0.035 70 No significant change
up to 30 920 No significant change

At the highest dose of 30 mg/kg, an increase in the precursors 11-deoxycorticosterone and 11-
deoxycortisol was observed.

Preclinical Toxicology in Cynomolgus Monkeys
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Repeat-dose toxicology studies were conducted in cynomolgus monkeys to evaluate the safety
profile of Baxdrostat.

Repeat-Dose Toxicology Studies

Experimental Protocol: Repeat-Dose Toxicology in Cynomolgus Monkeys

e Animal Model: Cynomolgus monkeys.

e Drug Administration: Baxdrostat was administered orally once daily for 4 weeks.
e Dose Groups: 0, 1, 7, and 40 mg/kg/day.

o Parameters Monitored: Clinical signs, body weight, food consumption, clinical chemistry,
hematology, and urinalysis.

» Histopathology: At the end of the study, a full necropsy was performed, and a comprehensive
set of tissues was collected for histopathological examination.

Table 3: Summary of Findings from a 4-Week Repeat-Dose Toxicology Study in Cynomolgus

Monkeys
Dose Group (mg/kg/day) Key Findings
Land 7 Increased plasma renin activity. Decreased
an

aldosterone levels. No change in cortisol levels.
Decreased cortisol levels (indicating loss of
selectivity at high doses). Adrenal changes:

40 expansion of the zona glomerulosa,

hypertrophy, proliferation, and apoptosis of zona

glomerulosa cells.

The adrenal changes observed at the highest dose were found to be partially reversible and
could be partially prevented by electrolyte supplementation and treatment with an angiotensin-
converting enzyme (ACE) inhibitor. These findings are consistent with the pharmacological
effects of aldosterone synthase inhibition and are similar to the phenotype of aldosterone
synthase knockout mice.
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Experimental Workflow for Preclinical Evaluation

The following diagram outlines a typical workflow for the preclinical assessment of a novel
aldosterone synthase inhibitor like Baxdrostat.
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Caption: General experimental workflow for preclinical studies.

Preclinical Pharmacokinetics

While detailed pharmacokinetic data from preclinical studies in multiple species are not
extensively published, some information is available.

Table 4: Available Preclinical Pharmacokinetic Information for Baxdrostat

i Route of .
Species o . Key Observations Reference
Administration

Cynomolgus Monkey Oral Well absorbed.

Rat Not Publicly Available

Further details on parameters such as bioavailability, plasma protein binding, metabolism, and
excretion in preclinical species are not readily available in the public domain.

Discussion and Conclusion

The preclinical data available for Baxdrostat, primarily from studies in cynomolgus monkeys,
strongly support its profile as a potent and selective aldosterone synthase inhibitor. The in vitro
selectivity translates to a significant separation between the doses required to inhibit
aldosterone and those that affect cortisol synthesis in vivo. The observed toxicological findings
in the adrenal gland at high doses are considered to be an exaggeration of the intended
pharmacology and are consistent with the mechanism of action.

While the available data provide a solid foundation for the clinical development of Baxdrostat, a
more comprehensive public record of preclinical studies, including detailed pharmacokinetics
and toxicology in a rodent species, would further enhance the understanding of its preclinical
profile. The existing evidence, however, clearly demonstrates the potential of Baxdrostat as a
targeted therapy for aldosterone-mediated diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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